Cas no 1997066-00-8 (1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1997066-00-8
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6316402
• PubChem ID: 165965660
• Update Time: 2025-05-24

1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol
• EN300-1944214
• 1997066-00-8

• Inchi： 1S/C8H5ClF4O/c9-5-4(10)2-1-3(6(5)11)7(14)8(12)13/h1-2,7-8,14H
• InChI Key： INNZZAQULZWBLF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(C(F)F)O)F

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol

1-(3-Chloro-2,4-Difluorophenyl)-2,2-Difluoroethan-1-Ol: A Comprehensive Overview

The compound 1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1997066-00-8) is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of fluoroalcohols and is characterized by its complex aromatic ring system and fluorinated substituents. The presence of chlorine and fluorine atoms in its structure contributes to its distinct reactivity and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Structural Analysis: The molecule consists of a central benzene ring substituted with chlorine at the 3-position and fluorine atoms at the 2 and 4 positions. This substitution pattern creates a highly electron-deficient aromatic system due to the electronegative nature of chlorine and fluorine atoms. The ethan-1-ol group attached to the benzene ring further introduces hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. The two fluorine atoms on the ethane chain add to the compound's stability and reactivity, making it a versatile building block for further chemical transformations.

Synthesis and Reactivity: The synthesis of 1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and hydroxylation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. Its reactivity is primarily influenced by the electron-withdrawing effects of the halogen substituents, which activate certain positions on the aromatic ring for further functionalization.

Applications in Pharmaceuticals: One of the most promising applications of this compound lies in the pharmaceutical industry. The presence of multiple halogen atoms makes it an ideal candidate for drug design, particularly in targeting specific receptors or enzymes. Recent studies have explored its potential as a lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its unique structure has shown promise in developing novel antibiotics with enhanced bioavailability and efficacy.

Environmental Impact: Despite its potential benefits, understanding the environmental impact of 1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol is crucial. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, recent research has focused on developing biodegradable analogs or recycling methods to mitigate these concerns. This compound serves as a model for studying the environmental fate of similar fluoroalcohols.

Conclusion: 1-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1997066-00-8) stands out as a versatile and intriguing compound with diverse applications across multiple industries. Its unique structure, reactivity, and potential for further functionalization make it a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.